Cas no 22353-82-8 (5-Chloro-2-thiophenecarboxamide)

5-Chloro-2-thiophenecarboxamide is a heterocyclic organic compound featuring a thiophene ring substituted with a chloro group at the 5-position and a carboxamide functional group at the 2-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients with potential biological activity. Its chloro and carboxamide moieties enhance reactivity, enabling selective modifications for targeted applications. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties and compatibility with various reaction conditions make it a valuable building block for research and industrial processes, including medicinal chemistry and material science.
5-Chloro-2-thiophenecarboxamide structure
22353-82-8 structure
Product Name:5-Chloro-2-thiophenecarboxamide
CAS No:22353-82-8
MF:C5H4ClNOS
MW:161.609358787537
MDL:MFCD01922226
CID:850929
PubChem ID:5172545
Update Time:2025-06-08

5-Chloro-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Chlorothiophene-2-carboxamide
    • 5-Chloro-2-thiophenecarboxamide
    • 2-Thiophenecarboxamide, 5-chloro-
    • (R)-5-chlorothiophene-2-carboxylic acid-[5-oxo-1-(2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-yl)pyrrolidine-7-yl]amide
    • 2-amido-5-chlorothiophene
    • 5-chlorothiophen-2-carboxamide
    • 5-chlorothiophene-2-carboxamid
    • 5-chloro-thiophene-2-carboxylic acid amide
    • 5-Chlor-thiophen-2-carbonsaeure-amid
    • chlorothiophenecarboxamide
    • 2-Chloro-5-(carboxamido)thiophene
    • FQI
    • OMOBWMBJNNCUFO-UHFFFAOYSA-N
    • Q27460402
    • J-517420
    • BDBM50115490
    • XAA35382
    • 2-Chloro-5-(carboxamido)thiophene; 5-Chloro-2-thiophenecarboxamide
    • AKOS000278666
    • DTXSID10409141
    • SB67029
    • D81731
    • STK315793
    • 22353-82-8
    • CS-0157773
    • CHEMBL3608990
    • SCHEMBL92875
    • 1T-0800
    • MFCD01922226
    • MDL： MFCD01922226
    • Inchi： 1S/C5H4ClNOS/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H2,7,8)
    • InChI Key： OMOBWMBJNNCUFO-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C(N)=O)S1

Computed Properties

  • Exact Mass: 160.97000
  • Monoisotopic Mass: 160.9702126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.475±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 166-168 ºC
  • Boiling Point: 277.6±25.0 ºC (760 Torr),
  • Flash Point: 121.7±23.2 ºC,
  • Refractive Index: 1.619
  • Solubility: Very slightly soluble (0.42 g/l) (25 º C),
  • PSA: 71.33000
  • LogP: 2.20070

5-Chloro-2-thiophenecarboxamide Security Information

  • HazardClass：IRRITANT

5-Chloro-2-thiophenecarboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-2-thiophenecarboxamide Pricemore >>

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5-Chloro-2-thiophenecarboxamide Production Method

5-Chloro-2-thiophenecarboxamide Related Literature

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